Cas no 921793-23-9 (N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 921793-23-9
• MF: C₂₁H₂₁N₃O₄S₂
• MW: 443.539142370224
• CID: 6071385
• PubChem ID: 41159234
• Update Time: 2025-10-31

N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• 2-Naphthalenesulfonamide, 5,6,7,8-tetrahydro-N-[3-[6-(methylsulfonyl)-3-pyridazinyl]phenyl]-
• AKOS024629344
• N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• 921793-23-9
• N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• F2216-0045
• N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Inchi： 1S/C21H21N3O4S2/c1-29(25,26)21-12-11-20(22-23-21)17-7-4-8-18(13-17)24-30(27,28)19-10-9-15-5-2-3-6-16(15)14-19/h4,7-14,24H,2-3,5-6H2,1H3
• InChI Key： MTBXNQAWQPBESE-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1S(NC1=CC=CC(C2=NN=C(S(C)(=O)=O)C=C2)=C1)(=O)=O

Computed Properties

• Exact Mass: 443.09734851g/mol
• Monoisotopic Mass: 443.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.390±0.06 g/cm3(Predicted)
• Boiling Point: 731.8±70.0 °C(Predicted)
• pka: 8.00±0.20(Predicted)

Additional information on N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Introduction to N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 921793-23-9)

N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 921793-23-9, represents a novel class of molecules with potential therapeutic applications. Its unique structural features, characterized by a combination of a tetrahydronaphthalene core and a pyridazine sulfonamide moiety, make it an intriguing subject for further investigation.

The structural composition of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide encompasses several key functional groups that contribute to its chemical reactivity and biological activity. The presence of a sulfonamide group at the 2-position of the tetrahydronaphthalene ring introduces a polar and acidic character, which can influence its solubility and interactions with biological targets. Additionally, the 6-methanesulfonylpyridazine substituent at the 3-position of the phenyl ring adds another layer of complexity, potentially enhancing its binding affinity to specific enzymes or receptors.

In recent years, there has been a growing interest in developing new molecules with scaffolds that combine elements from different chemical classes. The tetrahydronaphthalene core is known for its structural rigidity and ability to mimic natural products, making it a valuable component in medicinal chemistry. Similarly, pyridazine derivatives have shown promise in various pharmacological contexts due to their ability to engage with biological systems in multiple ways. The combination of these motifs in N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide suggests that it may exhibit unique properties that are not observed with individual components.

The synthesis of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps typically include the formation of the tetrahydronaphthalene scaffold followed by functionalization with the sulfonamide group and the pyridazine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to achieve these transformations efficiently.

The biological activity of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has been explored in several preclinical studies. Initial assays have indicated potential interactions with enzymes involved in inflammatory pathways and signal transduction. The sulfonamide group is particularly relevant in this context, as it is a well-known pharmacophore that can modulate enzyme activity through hydrogen bonding and ionic interactions. Furthermore, the pyridazine substituent may contribute to binding specificity by forming additional non-covalent interactions with target proteins.

One of the most compelling aspects of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is its potential for further derivatization. Medicinal chemists often modify such compounds by introducing subtle changes to optimize their pharmacokinetic properties or enhance their biological activity. For instance, variations in the substitution pattern on the tetrahydronaphthalene ring or modifications to the pyridazine sulfonamide moiety could lead to analogs with improved efficacy or reduced side effects.

The development of novel therapeutic agents relies heavily on understanding the structure-property relationships within complex molecules. N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, with its intricate architecture and functional diversity, exemplifies how combining different chemical motifs can yield compounds with unique characteristics. As research progresses，it is anticipated that this compound will continue to be a valuable tool in drug discovery efforts aimed at addressing unmet medical needs.

The future prospects for N-3-(6-methanesulfonylpyridazin-3-y1)phenyl)-5，6，7，8-tetrahydronaphthalene -2-sulfonamide include further exploration of its pharmacological profile through both computational modeling and experimental validation. High-throughput screening (HTS) techniques could be employed to identify potential therapeutic targets，while structure-based drug design approaches might provide insights into how modifications can improve binding affinity and selectivity。Additionally，studies on its metabolic stability and distribution will be crucial for evaluating its suitability for clinical development。

In conclusion，N - 3 - ( 6 - methanesulfonylpyridazin - 3 - y1 ) phen y l - 5 ， 6 ， 7 ， 8 - tet ra hy dr o na ph tha l e ne - 2 - sul fon am ide strong > ( CAS No . 921793 -23 -9 ) represents an exciting advance in pharmaceutical chemistry。 Its unique structural features and promising biological activity make it a compelling candidate for further investigation。 As research continues to uncover new applications for this compound，it is likely to play an important role in the development of next-generation therapeutic agents。